4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine

• IUPAC Name: 4-(4-chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine
• InChI: InChI=1S/C14H10ClN3O/c15-10-5-3-9(4-6-10)11-8-12(18-14(16)17-11)13-2-1-7-19-13/h1-8H,(H2,16,17,18)
• InChI Key: KFZDDADAHOXLAD-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=NC(=NC(=C2)C3=CC=C(C=C3)Cl)N
• Molecular Formula: C14H10ClN3O
• Molecular Weight: 271.70 g/mol

Description

4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine, also known as CPF, is a type of pyrimidine derivative that has been used in a variety of scientific research applications. It is a heterocyclic organic compound containing a pyrimidine ring with a chlorine-substituted phenyl and a furan-substituted phenyl. CPF has been studied for its potential applications in drug discovery, medicinal chemistry, and biochemistry.

Scientific Research Applications

4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine has been studied for its potential applications in drug discovery, medicinal chemistry, and biochemistry. In drug discovery, 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine has been used as a tool for identifying new drug candidates and for assessing their potential bioactivity. In medicinal chemistry, 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine has been used to study the structure-activity relationships of small molecules and to develop new synthetic strategies. In biochemistry, 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine has been used to study enzyme-ligand interactions, protein-protein interactions, and metabolic pathways.

Mechanism of Action

The mechanism of action of 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine is not fully understood. However, it is thought to interact with various proteins and enzymes, leading to changes in their activity. For example, 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine has been shown to interact with the enzyme acetylcholinesterase, resulting in an inhibition of its activity. Additionally, 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine has been shown to interact with other proteins involved in signal transduction pathways, leading to changes in gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine are not fully understood. However, it has been shown to interact with various proteins and enzymes, leading to changes in their activity. For example, 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine has been shown to inhibit the enzyme acetylcholinesterase, resulting in an increase in the concentration of acetylcholine in the brain. Additionally, 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine has been shown to interact with other proteins involved in signal transduction pathways, leading to changes in gene expression.

Advantages and Limitations for Lab Experiments

The use of 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine in laboratory experiments has several advantages. 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine is relatively inexpensive and easy to synthesize. Additionally, 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine can be used to study the structure-activity relationships of small molecules and to develop new synthetic strategies. However, there are some limitations to using 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine in laboratory experiments. For example, the mechanism of action of 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine is not fully understood, and its effects on biochemical and physiological processes are not well understood.

Future Directions

There are several potential future directions for the use of 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine. One direction is to further investigate the mechanism of action of 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine and its effects on biochemical and physiological processes. Additionally, 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine could be used to develop new drug candidates and to assess their potential bioactivity. Furthermore, 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine could be used to study enzyme-ligand interactions, protein-protein interactions, and metabolic pathways. Finally, 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine could be used to develop new synthetic strategies for the synthesis of small molecules.

Synthesis Methods

4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine can be synthesized through a multi-step synthesis process. The first step involves the condensation of 4-chlorophenylboronic acid with 4-chlorobenzaldehyde to form 4-chloro-2-phenylbenzaldehyde. This is followed by the reaction of the aldehyde with furan-2-carboxaldehyde in the presence of a base such as piperidine to form the pyrimidine ring. The final step involves the reduction of the pyrimidine ring with NaBH4 to form the 4-(4-Chlorophenyl)-6-(furan-2-yl)pyrimidin-2-amine product.